2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid

• Molecular Formula: C23H21NO6S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C23H21NO6S/c1-3-29-23(28)20-21(27)18(31-22(20)24-16-10-8-14(2)9-11-16)12-15-6-4-5-7-17(15)30-13-19(25)26/h4-12,24H,3,13H2,1-2H3,(H,25,26)/b18-12-
• InChI Key: LCJSSAROMZUTKQ-PDGQHHTCSA-N
• Isomeric SMILES: CCOC(=O)C1=C(S/C(=C\C2=CC=CC=C2OCC(=O)O)/C1=O)NC3=CC=C(C=C3)C
• SMILES: CCOC(=O)C1=C(SC(=CC2=CC=CC=C2OCC(=O)O)C1=O)NC3=CC=C(C=C3)C

Description

2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid, also known as ETCA, is a synthetic compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid is not fully understood. However, it is believed that 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid exerts its effects by modulating various cellular signaling pathways. In cancer cells, 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid induces apoptosis by activating the p38 MAPK pathway and inhibiting the Akt/mTOR pathway. In neurodegenerative diseases, 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid protects neurons by activating the Nrf2/ARE pathway and inhibiting the NF-κB pathway. In inflammation, 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid reduces inflammation by inhibiting the NF-κB pathway and activating the Nrf2/ARE pathway.
Biochemical and Physiological Effects:
2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid has been shown to have various biochemical and physiological effects. In cancer cells, 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid inhibits cell proliferation, induces apoptosis, and inhibits angiogenesis. In neurodegenerative diseases, 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid protects neurons from oxidative stress and improves cognitive function. In inflammation, 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid reduces inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid has several advantages for lab experiments, including its high purity and stability. However, 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid also has some limitations, including its low solubility in water and its potential cytotoxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid. One direction is to investigate the potential use of 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid in combination with other drugs for cancer treatment. Another direction is to study the potential use of 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid in the treatment of other neurodegenerative diseases. Additionally, it would be interesting to investigate the potential use of 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid in the treatment of other inflammatory diseases.
Conclusion:
In conclusion, 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid is a synthetic compound that has been extensively studied for its potential use in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid in various scientific research areas.

Synthesis Methods

2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid can be synthesized using a modified Knoevenagel condensation reaction. The reaction involves the condensation of 2-(2-hydroxyphenoxy)acetic acid with 4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophene-2-carboxaldehyde in the presence of a catalyst. The resulting product is a yellow solid, which can be purified using recrystallization.

Scientific Research Applications

2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid has been studied for its potential use in various scientific research areas, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid has been shown to protect neurons from oxidative stress and improve cognitive function. In inflammation, 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.